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Abstract

Cochlioquinone A is a naturally occurring meroterpenoid with the chemical formula
C30H4408.[1] Isolated from various fungi, this compound has garnered significant interest
within the scientific community due to its diverse and potent biological activities.[2][3] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological functions of Cochlioquinone A. Detailed summaries of its
inhibitory activities against key enzymes such as diacylglycerol kinase (DGK) and
diacylglycerol acyltransferase (DGAT) are presented, along with its antagonistic effects on the
human CCR5 chemokine receptor.[4][5] This document includes structured data tables for easy
comparison of quantitative bioactivity, representative experimental protocols for key assays,
and visualizations of relevant signaling pathways and workflows to facilitate a deeper
understanding of its mechanism of action and potential therapeutic applications.

Chemical Structure and Properties

Cochlioquinone A possesses a complex chemical structure characterized by a p-
benzoquinone ring linked to a sesquiterpene moiety and a C7 side-chain.[6] Its systematic
IUPAC name is [(2S,3R,4S)-2-[(3R,4aR,6aR,12S,12aS,12bR)-12-hydroxy-3-(2-hydroxypropan-
2-yl)-6a,12b-dimethyl-8,11-dioxo-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthen-9-yl]-4-
methylhexan-3-yl] acetate.[1][2]
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Table 1: Chemical Identifiers and Properties of Cochlioquinone A

Property Value Reference
Molecular Formula C30H4408 [1112][4115]
Molecular Weight 532.7 g/mol [2][4]

CAS Number 32450-25-2 [1][2][4]
Appearance Yellow lyophilisate [4]

- Soluble in DMF, DMSO,
Solubility [4][7]
Ethanol, Methanol
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Biological Activity and Mechanism of Action

Cochlioquinone A exhibits a range of biological activities, primarily centered around the
inhibition of key enzymes involved in cellular signaling and lipid metabolism. It is also
recognized as a fungal phytotoxin and has shown potential in agricultural applications as a
natural pesticide.[3][8][9]

Inhibition of Diacylglycerol Kinase (DGK)

Cochlioquinone A is a specific inhibitor of diacylglycerol kinase (DGK), an enzyme that
phosphorylates diacylglycerol (DAG) to produce phosphatidic acid (PA).[10] By inhibiting DGK,
Cochlioquinone A increases the intracellular concentration of DAG, a key second messenger
that activates protein kinase C (PKC).[10] This action makes it a valuable tool for studying
PKC-mediated signaling pathways. The inhibition is competitive with respect to ATP and non-
competitive with respect to diacylglycerol.[10]
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Inhibition of Diacylglycerol Acyltransferase (DGAT)

Cochlioquinone A also demonstrates inhibitory activity against diacylglycerol acyltransferase

(DGAT), the enzyme responsible for the final step in triglyceride synthesis.[4] This positions it

as a potential candidate for research into metabolic disorders.

Antagonism of Human CCR5 Chemokine Receptor

Studies have shown that Cochlioquinone A can compete with macrophage inflammatory

protein-1a (MIP-1a) for binding to the human CCR5 chemokine receptor.[4] CCRS5 is a crucial

co-receptor for the entry of HIV-1 into host cells, making its antagonists a significant area of

interest in antiviral drug development.

Table 2: Quantitative Biological Activity of Cochlioquinone A

Cell
Target Activity Value . Reference
Line/System
Diacylglycerol
) iy Ki 3.1 uM in vitro [4][10]
Kinase (DGK)
IC50 (for
Diacylglycerol reduction of
) o 3 uM T cell ymphoma [41[10]
Kinase (DGK) phosphatidic
acid)
Diacylglycerol
Acyltransferase IC50 5.6 uM in vitro [4]
(DGAT)
Human CCR5
Chemokine IC50 11 M in vitro [4]
Receptor

Signaling Pathway

The primary signaling pathway affected by Cochlioquinone A, based on current research, is

the protein kinase C (PKC) pathway, through its inhibition of diacylglycerol kinase (DGK).
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Caption: Signaling pathway of Cochlioquinone A.

Experimental Protocols

The following are representative protocols for assays used to determine the biological activity
of Cochlioquinone A. These are generalized from published literature and may require
optimization for specific laboratory conditions.

Diacylglycerol Kinase (DGK) Inhibition Assay
(Representative Protocol)

This protocol is based on the method described by Machida et al. (1995).[10]
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Prepare Assay Buffer and Reagents
(e.g., Tris-HCI, MgCI2, DTT)

A

Prepare DGK Enzyme Solution

(from tissue homogenate or recombinant source)

\

Prepare Substrate Micelles
(Diacylglycerol and phosphatidylserine)

A

Prepare Cochlioquinone A Dilutions
(in DMSO or other suitable solvent)

A

Set up Reaction Tubes
(Enzyme, buffer, inhibitor/vehicle)

A

Initiate Reaction by Adding
[y-32P]ATP

A

Incubate at 30°C
(e.g., for 10 minutes)

A

Stop Reaction
(e.g., with chloroform/methanol/HCI)

A

Extract Lipids
(Phase separation)

A

Separate Lipids by TLC
(to isolate Phosphatidic Acid)

\4

Quantify 32P-labeled Phosphatidic Acid
(Scintillation counting or autoradiography)

\

Analyze Data
(Calculate Ki)

Prepare Liver Microsomes
(Source of DGAT enzyme)

A

Prepare Assay Buffer and Reagents
(e.g., Tris-HCI, MgCI2)

\

Prepare Substrates
(1,2-dioleoyl-sn-glycerol and [14C]oleoyl-CoA)

A

Prepare Cochlioquinone A Dilutions

A

Set up Reaction Tubes
(Microsomes, buffer, inhibitor/vehicle, diacylglycerol)

A

Initiate Reaction by Adding
[14C]Joleoyl-CoA

A

Incubate at 37°C

A

Stop Reaction
(e.g., with isopropanol/heptane/water)

A

Extract Lipids
(Phase separation to isolate triglycerides)

A

Separate Lipids by TLC
(to isolate Triglycerides)

\4

Quantify [14C]-labeled Triglycerides
(Scintillation counting)

\

Analyze Data
(Calculate IC50)
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Prepare Cell Membranes
(from cells expressing human CCR5)

:

Prepare Binding Buffer

l

Prepare Radiolabeled Ligand
(e.g., [1251]MIP-1q)

:

Prepare Cochlioquinone A Dilutions

l

Set up Reaction
(Membranes, buffer, radioligand, and competitor/vehicle)

l

Incubate to Reach Equilibrium

l

Separate Bound and Free Ligand
(e.g., rapid filtration over glass fiber filters)

l

Wash Filters to Remove Unbound Ligand

l

Quantify Bound Radioactivity
(Gamma counting)

l

Analyze Data
(Calculate IC50)

l
©
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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